Cas no 480439-22-3 (3-Isocyanato-4-methoxybiphenyl)

• Product Name: 3-Isocyanato-4-methoxybiphenyl
• CAS No: 480439-22-3
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 1003571
• PubChem ID: 3530992
• Update Time: 2025-04-20

3-Isocyanato-4-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Isocyanato-4-methoxybiphenyl
• 2-isocyanato-1-methoxy-4-phenylbenzene
• 2-Methoxy-5-phenylphenyl isocyanate
• 569038_ALDRICH
• AC1MS9XM
• ACMC-20an21
• CTK8C5940
• 3-ISOCYANATO-4-METHOXYBIPHENYL 97
• 3-Isocyanato-4-methoxybiphenyl,97%
• DTXSID30393376
• SCHEMBL2487004
• 3-ISOCYANATO-4-METHOXY-1,1'-BIPHENYL
• HVVGPDSYJRMTFV-UHFFFAOYSA-N
• 3-Isocyanato-4-methoxybiphenyl, 97%
• 1,1'-Biphenyl, 3-isocyanato-4-methoxy-
• 480439-22-3

• Inchi： 1S/C14H11NO2/c1-17-14-8-7-12(9-13(14)15-10-16)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： HVVGPDSYJRMTFV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N=C=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.078978594g/mol
• Monoisotopic Mass: 225.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Melting Point: 83-87 °C

3-Isocyanato-4-methoxybiphenyl Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：